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Compound of Interest

Compound Name: Cephradine

Cat. No.: B1668399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Principle and Applications
Cephradine is a first-generation cephalosporin, a class of β-lactam antibiotics that targets and

inhibits bacterial cell wall synthesis.[1][2][3] Its mechanism of action involves binding to

essential enzymes known as penicillin-binding proteins (PBPs).[3][4][5] These enzymes are

responsible for the final transpeptidation step in the synthesis of peptidoglycan, a critical

component of the bacterial cell wall.[2][5] By acylating a serine residue in the PBP active site,

cephradine inactivates the enzyme, preventing the cross-linking of peptidoglycan chains.[5]

This disruption compromises the structural integrity of the cell wall, leading to cell lysis and

death, particularly in actively dividing bacteria.[2][3][5]

As a selective agent, cephradine is effective for:

Isolating bacteria that are intrinsically resistant or have acquired resistance to first-generation

cephalosporins.

Preventing contamination by susceptible Gram-positive bacteria in mixed cultures.

Selecting for successfully transformed or engineered bacteria that carry a cephradine-

resistance gene.
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Cephradine has a broad spectrum of activity, primarily against Gram-positive bacteria, but also

includes some Gram-negative organisms like Escherichia coli, Klebsiella pneumoniae, and

Proteus mirabilis.[4][6][7]

Mechanism of Action Pathway
The following diagram illustrates the molecular mechanism by which cephradine exerts its

bactericidal effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cephradine
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cephradine
https://synapse.patsnap.com/article/what-is-cephradine-used-for
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/understanding-cephradine-bacterial-infections
https://www.benchchem.com/pdf/The_Core_Mechanism_of_Cephradine_Sodium_An_In_depth_Technical_Guide_to_its_Action_on_Bacterial_Cell_Wall_Synthesis.pdf
https://grokipedia.com/page/Cefradine
https://www.ncbi.nlm.nih.gov/books/NBK551517/
https://www.benchchem.com/product/b1668399#use-of-cephradine-as-a-selective-agent-in-bacterial-culture
https://www.benchchem.com/product/b1668399#use-of-cephradine-as-a-selective-agent-in-bacterial-culture
https://www.benchchem.com/product/b1668399#use-of-cephradine-as-a-selective-agent-in-bacterial-culture
https://www.benchchem.com/product/b1668399#use-of-cephradine-as-a-selective-agent-in-bacterial-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

